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Compound of Interest

Compound Name: GSK3839919A

Cat. No.: B12385126

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the preparation and storage of solutions of
GSK3839919A, a potent, allosteric HIV-1 integrase inhibitor (ALLINI). Adherence to these
protocols is crucial for ensuring the stability, and activity of the compound for reliable
experimental results.

Physicochemical and Solubility Data

GSK3839919A is a solid powder with a molecular weight of 604.23 g/mol .[1] Proper handling
and storage are essential to maintain its integrity. The following table summarizes the key
guantitative data for the preparation and storage of GSK3839919A solutions.

Parameter Value Source
Molecular Weight 604.23 g/mol [1]
Appearance Solid [1]
Solubility in DMSO 10 mM [1]
) -20°C for 12 months; 4°C for 6
Storage of Solid Powder [1]
months

] ) -80°C for 6 months; -20°C for 6
Storage of Solutions in Solvent [1]
months
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Experimental Protocols

Preparation of a 10 mM GSK3839919A Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of GSK3839919A in
Dimethyl Sulfoxide (DMSO).

Materials:

o GSK3839919A solid powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or vials (amber or covered in foil)

o Calibrated micropipettes

» Vortex mixer

» Analytical balance

Procedure:

o Equilibration: Allow the vial of GSK3839919A solid powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

» Weighing: Tare a clean, dry microcentrifuge tube on an analytical balance. Carefully weigh
the desired amount of GSK3839919A powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 0.604 mg of GSK3839919A.

o Calculation:
» Desired Molarity (M) = 10 mM = 0.01 mol/L
= Molecular Weight (MW) = 604.23 g/mol

s Desired Volume (V) =1 mL=0.001L
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= Weight (g) = M x MW x V = 0.01 mol/L x 604.23 g/mol x 0.001 L = 0.00060423 g = 0.604
mg

o Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the weighed GSK3839919A. For the example above, add 1 mL of DMSO.

e Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to aid
dissolution if necessary.

» Protection from Light: Protect the solution from light by using an amber vial or by wrapping
the tube in aluminum foil.

Storage and Handling of GSK3839919A Solutions

Proper storage is critical to prevent degradation and maintain the biological activity of
GSK3839919A.

Short-Term Storage (up to 6 months):

o Store the DMSO stock solution at -20°C.[1]

Long-Term Storage (up to 6 months):

o For long-term storage, it is recommended to store the DMSO stock solution at -80°C.[1]
Aliquoting and Freeze-Thaw Cycles:

» To avoid repeated freeze-thaw cycles, which can lead to degradation, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes before freezing.

o Use low-retention microcentrifuge tubes for aliquoting to minimize loss of the compound.

Visualized Workflow

The following diagram illustrates the workflow for the preparation and storage of
GSK3839919A solutions.
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Caption: Workflow for GSK3839919A solution preparation and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12385126?utm_src=pdf-body-img
https://www.benchchem.com/product/b12385126?utm_src=pdf-body
https://www.benchchem.com/product/b12385126?utm_src=pdf-custom-synthesis
https://www.probechem.com/products_GSK3839919.html
https://www.benchchem.com/product/b12385126#a-preparation-and-storage-of-gsk3839919a-solutions
https://www.benchchem.com/product/b12385126#a-preparation-and-storage-of-gsk3839919a-solutions
https://www.benchchem.com/product/b12385126#a-preparation-and-storage-of-gsk3839919a-solutions
https://www.benchchem.com/product/b12385126#a-preparation-and-storage-of-gsk3839919a-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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